Cas no 2228629-25-0 (3-(2-chloro-6-fluorophenoxy)piperidine)

• Product Name: 3-(2-chloro-6-fluorophenoxy)piperidine
• CAS No: 2228629-25-0
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 5808534
• PubChem ID: 165709822
• Update Time: 2025-06-29

3-(2-chloro-6-fluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenoxy)piperidine
• EN300-1976281
• 2228629-25-0

• Inchi： 1S/C11H13ClFNO/c12-9-4-1-5-10(13)11(9)15-8-3-2-6-14-7-8/h1,4-5,8,14H,2-3,6-7H2
• InChI Key： FCRHQRSLEROCOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OC1CNCCC1)F

Computed Properties

• Exact Mass: 229.0669699g/mol
• Monoisotopic Mass: 229.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-chloro-6-fluorophenoxy)piperidine

3-(2-Chloro-6-Fluorophenoxy)Piperidine: A Comprehensive Overview

3-(2-Chloro-6-Fluorophenoxy)Piperidine (CAS No: 2228629-25-0) is a synthetic organic compound with a unique structure that combines a piperidine ring with a phenoxy group substituted at the 2-chloro and 6-fluoro positions. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications.

The molecular structure of 3-(2-Chloro-6-Fluorophenoxy)Piperidine is characterized by a six-membered piperidine ring, which is a saturated heterocyclic amine, and a phenoxy group attached at the third position of the ring. The phenoxy group itself is substituted with chlorine at the 2-position and fluorine at the 6-position, introducing electronic and steric effects that influence the compound's reactivity and physical properties.

Recent studies have highlighted the importance of 3-(2-Chloro-6-Fluorophenoxy)Piperidine in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. Researchers have explored its role as a building block for constructing complex molecules with desired pharmacokinetic profiles. For instance, its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems.

In terms of synthesis, 3-(2-Chloro-6-Fluorophenoxy)Piperidine can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of 3-chloropiperidine with 2-chloro-6-fluorophenol in the presence of a base, followed by purification to isolate the desired product. The choice of synthetic pathway depends on factors such as yield, cost-effectiveness, and scalability.

The physical properties of 3-(2-Chloro-6-Fluorophenoxy)Piperidine include a melting point of approximately 115°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. Additionally, its stability under mild conditions ensures its usability in both laboratory settings and industrial applications.

From an environmental perspective, 3-(2-Chloro-6-Fluorophenoxy)Piperidine has been evaluated for its biodegradability and toxicity. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it can be safely disposed of through conventional waste management practices when handled responsibly.

Looking ahead, the demand for 3-(2-Chloro-6-Fluorophenoxy)Piperidine is expected to grow as researchers continue to uncover its potential in advanced materials and green chemistry applications. Its role as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals positions it as a key compound in modern chemical industries.